Cas no 77771-20-1 (2,2'-bithiazolidine)
2,2'-bithiazolidine structure
Product Name:2,2'-bithiazolidine
CAS No:77771-20-1
MF:C6H12N2S2
MW:176.302878379822
CID:1788746
PubChem ID:256761
Update Time:2025-04-21
2,2'-bithiazolidine Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-bithiazolidine
- Octahydro-[2,2']bifuryl
- 2,2'-Bifuran, octahydro-
- AC1LB4OF
- octahydro-[2,2']bifuranyl
- octahydro-[2,2']bithiazolyl
- SureCN8515490
- 2.2'-Di-thiazolidin
- AGN-PC-0077KT
- CTK0E6961
- Octahydro-[2,2']bifuryl; 2,2'-Bifuran, octahydro-; AC1LB4OF; octahydro-[2,2']bifuranyl; octahydro-[2,2']bithiazolyl; SureCN8515490; 2.2'-Di-thiazolidin; AGN-PC-0077KT; CTK0E6961; 1592-33-2;
- 77771-20-1
- SCHEMBL213131
- BALPQDWQADEPOU-UHFFFAOYSA-N
- AK-249/41473306
- 2,2'-Bi-1,3-thiazolidine
- 2,2'-bis[1,3-thiazolidine]
- DTXSID30998961
- NSC84099
- NSC-84099
-
- Inchi: 1S/C6H12N2S2/c1-3-9-5(7-1)6-8-2-4-10-6/h5-8H,1-4H2
- InChI Key: BALPQDWQADEPOU-UHFFFAOYSA-N
- SMILES: S1CCNC1C1NCCS1
Computed Properties
- Exact Mass: 176.04436
- Monoisotopic Mass: 176.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 355.4°C at 760 mmHg
- Flash Point: 168.8°C
- Refractive Index: 1.601
- PSA: 24.06
- LogP: 0.96900
2,2'-bithiazolidine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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